Cas no 1346599-77-6 (Methoxy Fenoterol-d6)

• Product Name: Methoxy Fenoterol-d6
• CAS No: 1346599-77-6
• MF: C₁₈H₂₃NO₄
• MW: 323.4164955616
• CID: 4553487
• Update Time: 2025-07-20

Methoxy Fenoterol-d6 Chemical and Physical Properties

Names and Identifiers

• Methoxy Fenoterol-d6
• 5-[2-[[1,1,1,2,3,3-hexadeuterio-3-(4-methoxyphenyl)propan-2-yl]amino]-1-hydroxyethyl]benzene-1,3-diol

• Inchi： 1S/C18H23NO4/c1-12(7-13-3-5-17(23-2)6-4-13)19-11-18(22)14-8-15(20)10-16(21)9-14/h3-6,8-10,12,18-22H,7,11H2,1-2H3/i1D3,7D2,12D
• InChI Key： WHAUNCTVVNUUIP-RIUPCNMISA-N
• SMILES： C1(O)=CC(C(O)CNC([2H])(C([2H])([2H])C2=CC=C(OC)C=C2)C([2H])([2H])[2H])=CC(O)=C1

Experimental Properties

• Solubility: Dichloromethane, Methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Methoxy Fenoterol-d6

Methoxy Fenoterol-d6 (CAS No. 1346599-77-6): An Overview of a Promising Deuterated Compound in Pharmaceutical Research

Methoxy Fenoterol-d6 (CAS No. 1346599-77-6) is a deuterated derivative of the β₂-adrenergic receptor agonist, Methoxyfenoterol. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique pharmacological properties. Deuteration, the process of replacing hydrogen atoms with deuterium, can significantly alter the metabolic stability and pharmacokinetic profile of drugs, leading to improved efficacy and reduced side effects.

The chemical structure of Methoxy Fenoterol-d6 is characterized by the presence of six deuterium atoms, which are strategically placed to enhance the compound's stability and bioavailability. This modification can potentially extend the half-life of the drug, reduce its metabolism by cytochrome P450 enzymes, and minimize the formation of toxic metabolites. These properties make Methoxy Fenoterol-d6 an attractive candidate for various respiratory conditions, including asthma and chronic obstructive pulmonary disease (COPD).

Recent studies have highlighted the potential benefits of deuterated compounds in pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of β₂-adrenergic receptor agonists exhibit enhanced metabolic stability and prolonged bronchodilatory effects compared to their non-deuterated counterparts. This finding underscores the importance of Methoxy Fenoterol-d6 in the development of more effective and safer treatments for respiratory disorders.

In addition to its therapeutic potential, Methoxy Fenoterol-d6 has also been investigated for its use as a research tool in drug metabolism studies. The stable isotope labeling provided by deuterium allows researchers to track the metabolism and distribution of the compound with high precision. This can provide valuable insights into the mechanisms of drug action and help optimize drug design strategies.

The pharmacokinetic profile of Methoxy Fenoterol-d6 has been extensively studied in preclinical models. Animal studies have shown that this compound exhibits favorable pharmacokinetic properties, including a longer half-life and improved oral bioavailability compared to traditional β₂-adrenergic receptor agonists. These findings suggest that Methoxy Fenoterol-d6 could be developed into a once-daily or extended-release formulation, which would enhance patient compliance and convenience.

Clinical trials are currently underway to evaluate the safety and efficacy of Methoxy Fenoterol-d6 in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are promising and pave the way for further clinical development.

In conclusion, Methoxy Fenoterol-d6 (CAS No. 1346599-77-6) represents a significant advancement in the field of pharmaceutical research, particularly in the development of more effective treatments for respiratory disorders. Its unique deuterated structure confers enhanced metabolic stability and pharmacokinetic properties, making it a promising candidate for both therapeutic applications and research purposes. As ongoing studies continue to uncover its full potential, Methoxy Fenoterol-d6 is poised to play a crucial role in advancing our understanding and treatment of respiratory diseases.